Cas no 162502-44-5 (4-Fluoro-1-methyl-1H-indazol-3-amine)

4-Fluoro-1-methyl-1H-indazol-3-amine is a synthetic organic compound with distinct structural features. This compound exhibits high purity and is suitable for various synthetic applications, particularly in the synthesis of heterocyclic compounds. Its unique substitution pattern enhances its reactivity, making it a valuable intermediate in medicinal chemistry. The compound is available in a form that ensures stability and ease of handling, facilitating efficient chemical transformations.
4-Fluoro-1-methyl-1H-indazol-3-amine structure
162502-44-5 structure
Product Name:4-Fluoro-1-methyl-1H-indazol-3-amine
CAS No:162502-44-5
MF:C8H8FN3
MW:165.167624473572
MDL:MFCD11109397
CID:1055992
PubChem ID:329826205
Update Time:2025-10-16

4-Fluoro-1-methyl-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-1-methyl-1H-indazol-3-amine
    • 1H-Indazol-3-amine, 4-fluoro-1-methyl-
    • 4-Fluoro-1-methyl-1H-indazol-3-ylamine
    • 3-AMino-4-fluoro-1-Methylindazole
    • 4-fluoro-1-methylindazol-3-amine
    • 3-Amino-4-fluoro-1-methyl-1H-indazole
    • QKOXHOSIONDOLA-UHFFFAOYSA-N
    • 4-fluoro-1-methyl-indazol-3-amine
    • SBB087903
    • FCH836682
    • 3-amino-4-fluoro-1-methyl-indazole
    • PC5685
    • RP02416
    • VI20018
    • SY038023
    • 162502-44-5
    • 3-Amino-4-fluoro-1-methylindazole 98%
    • SCHEMBL7850281
    • 4-Fluoro-1-methyl-1H-indazol-3-ylamine, AldrichCPR
    • MFCD11109397
    • A882840
    • PS-6723
    • DTXSID70570381
    • AKOS005258465
    • CS-0044238
    • W-205903
    • MDL: MFCD11109397
    • Inchi: 1S/C8H8FN3/c1-12-6-4-2-3-5(9)7(6)8(10)11-12/h2-4H,1H3,(H2,10,11)
    • InChI Key: QKOXHOSIONDOLA-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC2=C1C(N)=NN2C

Computed Properties

  • Exact Mass: 165.07000
  • Monoisotopic Mass: 165.07022543g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • XLogP3: 1.3

Experimental Properties

  • Boiling Point: 325.2℃ at 760 mmHg
  • PSA: 43.84000
  • LogP: 1.87580

4-Fluoro-1-methyl-1H-indazol-3-amine Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn

4-Fluoro-1-methyl-1H-indazol-3-amine Pricemore >>

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4-Fluoro-1-methyl-1H-indazol-3-amine Production Method

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